Cas no 2090368-98-0 (4-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid)

• Product Name: 4-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid
• CAS No: 2090368-98-0
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 5222537
• Update Time: 2025-05-21

4-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 4,5,6,7-tetrahydro-4-oxo-
• 4-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid

• Inchi： 1S/C8H7NO3S/c10-4-2-1-3-5-6(4)9-7(13-5)8(11)12/h1-3H2,(H,11,12)
• InChI Key： QAIJPZSYWGCTMB-UHFFFAOYSA-N
• SMILES： S1C2CCCC(=O)C=2N=C1C(O)=O

Additional information on 4-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid

4-Oxo-4,5,6,7-Tetrahydro-1,3-Benzothiazole-2-Carboxylic Acid: A Comprehensive Overview

4-Oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid, also known by its CAS number 2090368-98-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 4-Oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid consists of a benzothiazole ring system with a carboxylic acid group at the 2-position and an oxo group at the 4-position. The tetrahydro substitution pattern suggests a partially saturated ring system, which may influence its stability and reactivity. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties and bioavailability.

One of the most notable aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The carboxylic acid group provides a site for further functionalization, enabling the creation of derivatives with enhanced biological activity.

Recent advancements in synthetic methodologies have made it possible to produce 4-Oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid with high efficiency and purity. These methods often involve multi-component reactions or catalytic processes that minimize waste and improve sustainability. Such approaches are critical in addressing the growing demand for eco-friendly chemical synthesis techniques.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For example, studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The oxo group at the 4-position plays a crucial role in binding to these enzyme targets, suggesting that subtle modifications to this moiety could further enhance its efficacy.

Beyond its therapeutic applications, 4-Oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells.

The development of analytical techniques has greatly facilitated the characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its structure and purity. These tools are essential for ensuring the reliability of experimental results and maintaining quality control during large-scale production.

In conclusion, 4-Oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylic acid represents a versatile building block with wide-ranging applications across multiple disciplines. Its structural features and functional groups make it an attractive candidate for further research and development. As our understanding of this compound continues to grow, so too does its potential to contribute to advancements in medicine and technology.